Cas no 73631-02-4 (Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-)

Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- structure
73631-02-4 structure
Product name:Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-
CAS No:73631-02-4
MF:C38H42N4O12
MW:746.75968
CID:567234
PubChem ID:15776744

Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-
    • N-[3-[(2,3-dihydroxybenzoyl)-[4-[(2,3-dihydroxybenzoyl)-[3-[(2,3-dihydroxybenzoyl)amino]propyl]amino]butyl]amino]propyl]-2,3-dihydroxybenzamide
    • 3,4,3-LICAM
    • N,N',N'',N'''-Tetrakis(2,3-dihydroxybenzoyl)spermine
    • 73631-02-4
    • Benzamide, N,N'-1,4-butanediylbis(N-(3-((2,3-dihydroxybenzoyl)amino)propyl)-2,3-dihydroxy-
    • CHEMBL148046
    • SCHEMBL19943815
    • N,N'-(Butane-1,4-Diyl)bis(N-{3-[(2,3-Dihydroxybenzene-1-Carbonyl)amino]propyl}-2,3-Dihydroxybenzamide)
    • DTXSID30223846
    • Tetra-dhb-spermine
    • N,N',N'',N'''-Tetra(2,3-dihydroxybenzoyl)spermine
    • Inchi: InChI=1S/C38H42N4O12/c43-27-13-3-9-23(31(27)47)35(51)39-17-7-21-41(37(53)25-11-5-15-29(45)33(25)49)19-1-2-20-42(38(54)26-12-6-16-30(46)34(26)50)22-8-18-40-36(52)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-50H,1-2,7-8,17-22H2,(H,39,51)(H,40,52)
    • InChI Key: WNIXXCINEMCWIS-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=C(C(=CC=C3)O)O)C(=O)C4=C(C(=CC=C4)O)O

Computed Properties

  • Exact Mass: 746.27992279g/mol
  • Monoisotopic Mass: 746.27992279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 17
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 261Ų

Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- Related Literature

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